Cas no 2137899-25-1 (5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one)
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one
- 2137899-25-1
- EN300-1077666
-
- Inchi: 1S/C11H17BrN2O/c1-4-5-9-10(12)11(15)14(7-13-9)6-8(2)3/h7-8H,4-6H2,1-3H3
- InChI Key: SPUNJRHNPOZPRC-UHFFFAOYSA-N
- SMILES: BrC1C(N(C=NC=1CCC)CC(C)C)=O
Computed Properties
- Exact Mass: 272.05243g/mol
- Monoisotopic Mass: 272.05243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 32.7Ų
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1077666-0.05g |
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one |
2137899-25-1 | 95% | 0.05g |
$660.0 | 2023-10-28 | |
| Enamine | EN300-1077666-0.1g |
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one |
2137899-25-1 | 95% | 0.1g |
$691.0 | 2023-10-28 | |
| Enamine | EN300-1077666-0.25g |
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one |
2137899-25-1 | 95% | 0.25g |
$723.0 | 2023-10-28 | |
| Enamine | EN300-1077666-0.5g |
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one |
2137899-25-1 | 95% | 0.5g |
$754.0 | 2023-10-28 | |
| Enamine | EN300-1077666-1.0g |
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one |
2137899-25-1 | 1g |
$785.0 | 2023-06-10 | ||
| Enamine | EN300-1077666-2.5g |
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one |
2137899-25-1 | 95% | 2.5g |
$1539.0 | 2023-10-28 | |
| Enamine | EN300-1077666-5.0g |
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one |
2137899-25-1 | 5g |
$2277.0 | 2023-06-10 | ||
| Enamine | EN300-1077666-10.0g |
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one |
2137899-25-1 | 10g |
$3376.0 | 2023-06-10 | ||
| Enamine | EN300-1077666-1g |
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one |
2137899-25-1 | 95% | 1g |
$785.0 | 2023-10-28 | |
| Enamine | EN300-1077666-5g |
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one |
2137899-25-1 | 95% | 5g |
$2277.0 | 2023-10-28 |
5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one
Comprehensive Overview of 5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one (CAS No. 2137899-25-1)
The compound 5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one (CAS No. 2137899-25-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromine substitution and the dihydropyrimidinone core, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule inhibitors and kinase-targeting agents.
In recent years, the scientific community has focused on pyrimidine derivatives due to their versatility in medicinal chemistry. The presence of a 5-bromo group in this compound enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are critical for constructing complex molecules, especially in the development of anticancer and antiviral therapeutics. Additionally, the 2-methylpropyl and propyl side chains contribute to improved lipophilicity, which is a key factor in optimizing drug bioavailability.
From an industrial perspective, CAS No. 2137899-25-1 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design. Its molecular weight and functional groups align with the Lipinski's Rule of Five, making it a promising candidate for lead optimization. Moreover, the compound's stability under standard laboratory conditions has been validated, which is crucial for scalability in API synthesis (Active Pharmaceutical Ingredient).
Environmental and regulatory considerations are also pivotal when evaluating 5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one. With increasing emphasis on green chemistry, researchers are exploring solvent-free or catalytic methods to derivatize this scaffold. Questions like "How to improve the synthetic yield of brominated pyrimidinones?" or "What are the eco-friendly alternatives for its purification?" are frequently searched in academic databases, reflecting the compound's relevance in sustainable science.
Another trending topic is the integration of AI-driven drug discovery tools to predict the bioactivity of dihydropyrimidinone analogs. Computational models, such as QSAR (Quantitative Structure-Activity Relationship), have been employed to optimize the substituents on this core structure. This aligns with the broader industry shift toward in silico experimentation, reducing reliance on traditional trial-and-error approaches.
In summary, 5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one represents a multifaceted building block in modern chemistry. Its applications span from medicinal chemistry to material science, with ongoing studies exploring its role in photocatalysis and bioconjugation. As research progresses, this compound is poised to play a central role in addressing challenges like drug resistance and precision medicine.
2137899-25-1 (5-bromo-3-(2-methylpropyl)-6-propyl-3,4-dihydropyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)